N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide

• Molecular Formula: C15H10ClFN2O2S
• Molecular Weight: 336.8 g/mol
• IUPAC Name: N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide
• InChI: InChI=1S/C15H10ClFN2O2S/c1-21-12-7-13-11(6-9(12)16)18-15(22-13)19-14(20)8-4-2-3-5-10(8)17/h2-7H,1H3,(H,18,19,20)
• InChI Key: LQPFTGAGCWTYQJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)SC(=N2)NC(=O)C3=CC=CC=C3F)Cl

Description

N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide, commonly referred to as CMBF, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of benzothiazole derivatives, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of CMBF is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Studies have shown that CMBF can inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which could improve cognitive function in Alzheimer's patients.
CMBF has also been found to bind to the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding. The binding of CMBF to this receptor could have a neuroprotective effect and could potentially slow the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects
CMBF has been found to have various biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase and binding to the sigma-1 receptor, CMBF has been found to have antioxidant properties. This could make it a potential treatment for oxidative stress-related diseases such as Alzheimer's and Parkinson's.
CMBF has also been found to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Studies have shown that CMBF can inhibit the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

One of the advantages of using CMBF in lab experiments is its high purity and stability. CMBF can be synthesized in large quantities and is relatively easy to purify using column chromatography. This makes it a useful tool for studying the biochemical and physiological effects of the compound.
One of the limitations of using CMBF in lab experiments is its potential toxicity. Studies have shown that CMBF can be toxic to certain cell lines at high concentrations. It is important to use caution when handling CMBF and to follow proper safety protocols.

Future Directions

There are several future directions for research on CMBF. One area of research is the development of CMBF-based imaging agents for the detection of amyloid plaques in Alzheimer's patients. Another area of research is the development of CMBF-based therapeutic agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Further research is also needed to fully understand the mechanism of action of CMBF and its potential use in the treatment of various diseases. Studies are needed to determine the optimal dosage and administration route of CMBF for therapeutic use.
Conclusion
In conclusion, CMBF is a promising compound that has gained significant attention in scientific research. Its potential use in the diagnosis and treatment of various diseases makes it an important tool for researchers. Further research is needed to fully understand the biochemical and physiological effects of CMBF and its potential use in therapeutic applications.

Synthesis Methods

The synthesis of CMBF involves the reaction of 5-chloro-6-methoxy-2-aminobenzothiazole with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure CMBF.

Scientific Research Applications

CMBF has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is the development of CMBF as a diagnostic tool for Alzheimer's disease. Studies have shown that CMBF can bind to amyloid plaques, which are a hallmark of Alzheimer's disease, and can be detected using imaging techniques such as positron emission tomography (PET) scans.
Another area of research is the potential use of CMBF as a therapeutic agent for cancer. Studies have shown that CMBF can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. CMBF has also been found to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis.